Cas no 216257-37-3 (4-chloroquinoline-8-carboxylic acid)

• Product Name: 4-chloroquinoline-8-carboxylic acid
• CAS No: 216257-37-3
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD21340244
• CID: 1016238
• PubChem ID: 69557448
• Update Time: 2025-06-07

4-chloroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloroquinoline-8-carboxylic acid
• 4-chloro-8-quinolinecarboxylic acid
• SB72094
• A850628
• AMY26226
• AKOS025146685
• 216257-37-3
• MFCD21340244
• DTXSID80740876
• DB-128907
• SCHEMBL5762503
• QLGATRTYRGPJDU-UHFFFAOYSA-N
• AS-41436
• 4-CHLOROQUINOLINE-8-CARBOXYLICACID
• CS-0131931

• MDL： MFCD21340244
• Inchi： 1S/C10H6ClNO2/c11-8-4-5-12-9-6(8)2-1-3-7(9)10(13)14/h1-5H,(H,13,14)
• InChI Key： QLGATRTYRGPJDU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(C(=O)O)=CC=CC2=1

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-chloroquinoline-8-carboxylic acid

4-Chloroquinoline-8-carboxylic Acid (CAS No. 216257-37-3): A Versatile Building Block in Medicinal Chemistry and Material Science

4-Chloroquinoline-8-carboxylic acid (CAS No. 216257-37-3) is a highly specialized organic compound that has garnered significant attention in both pharmaceutical research and advanced material applications. Its unique molecular structure, featuring a chloroquinoline core and a carboxylic acid functional group, makes it a valuable intermediate for synthesizing diverse bioactive molecules. Researchers and industries increasingly seek this compound due to its role in developing antimicrobial agents, anticancer drugs, and fluorescence-based materials.

The growing interest in 4-chloroquinoline derivatives aligns with current trends in drug discovery, where heterocyclic compounds are pivotal for targeting resistant pathogens and complex diseases. Searches for "quinoline-based drug synthesis" or "CAS 216257-37-3 applications" have surged, reflecting its relevance in addressing global health challenges like antibiotic resistance. Moreover, its potential in organic electronics and sensor technologies has expanded its appeal beyond traditional chemistry.

From a synthetic perspective, 4-chloroquinoline-8-carboxylic acid serves as a key precursor for metal-organic frameworks (MOFs) and covalent organic polymers (COPs), which are critical for green energy solutions. Its carboxylate group enables facile modification, a feature often highlighted in queries such as "functionalized quinoline synthesis" or "CAS 216257-37-3 modification methods." This adaptability underscores its importance in cutting-edge research.

Quality and purity are paramount for CAS No. 216257-37-3, as impurities can significantly impact downstream applications. Analytical techniques like HPLC and NMR are routinely employed to verify its specifications, a topic frequently searched as "4-chloroquinoline-8-carboxylic acid purity standards." Suppliers emphasizing GMP-compliant production and batch-to-batch consistency are preferred by pharmaceutical manufacturers.

Environmental and regulatory considerations also shape the discourse around this compound. With the rise of green chemistry, researchers explore solvent-free or catalytic methods to synthesize 4-chloroquinoline-8-carboxylic acid, addressing queries like "sustainable quinoline derivative production." Its low ecotoxicity profile further enhances its suitability for large-scale applications.

In summary, 4-chloroquinoline-8-carboxylic acid (216257-37-3) stands at the intersection of innovation and utility. Whether in designing next-generation therapeutics or advanced functional materials, its multifaceted applications continue to drive scientific and industrial progress. As demand grows, so does the need for collaborative research to unlock its full potential.